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Compound of Interest

Compound Name: 2-Ethoxybenzamide

Cat. No.: B1671398

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 2-
ethoxybenzamide (ethenzamide), a non-steroidal anti-inflammatory drug. Understanding the
solubility of this active pharmaceutical ingredient (API) is critical for its formulation,
bioavailability, and overall therapeutic efficacy. This document compiles quantitative solubility
data in various solvents, details the experimental methodologies for solubility determination,
and presents logical workflows and influencing factors through diagrams.

Quantitative Solubility of 2-Ethoxybenzamide

The solubility of 2-ethoxybenzamide has been experimentally determined in a range of pure
organic solvents at various temperatures. The data, primarily obtained through the gravimetric
method, is summarized below.

Solubility in Pure Organic Solvents

The mole fraction solubility of 2-ethoxybenzamide in twelve pure solvents from 288.15 K to
328.15 K is presented in Table 1. The solubility of 2-ethoxybenzamide was observed to
increase with rising temperature in all tested solvents[1][2]. Among the solvents evaluated, 2-
ethoxybenzamide exhibits its highest solubility in N,N-dimethylformamide (DMF) and the
lowest in n-butyl acetate[1][2]. The polarity of the solvent plays a significant role in the solubility
of 2-ethoxybenzamide[1][2].
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Table 1: Mole Fraction Solubility (x) of 2-Ethoxybenzamide in Pure Solvents at Different
Temperatures (K)[1][2]
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288. 0.04 003 004 003 008 009 006 005 028 015 0.17 0.14
15 95 98 41 41 61 88 52 21 51 89 63 92

293. 005 004 005 004 010 022 007 006 031 017 019 0.16
15 83 69 21 03 02 45 61 11 82 98 98 98

298. 006 005 006 004 0112 013 008 007 035 020 022 019
15 85 52 14 75 61 21 85 14 51 31 59 28

303. 008 006 007 005 013 015 010 008 039 022 025 021
15 02 48 22 59 41 19 26 31 61 91 51 84

308. 0.09 0.07 008 006 015 0.17 011 009 044 025 0.28 024
15 36 59 46 57 44 42 86 65 15 81 76 69

313. 0.10 008 009 007 017 019 013 011 049 029 032 0.27
15 89 86 89 71 73 92 67 18 16 05 38 86

318. 012 010 011 009 020 022 015 012 054 032 036 031
15 64 32 53 02 31 73 73 92 67 67 42 38

323. 014 0112 0413 010 023 025 018 014 060 036 040 0.35
15 64 99 41 53 21 88 06 89 71 71 91 29

328. 016 013 015 012 026 029 020 0.17 067 041 045 0.39
15 91 90 56 27 47 41 69 13 32 21 91 64

Additional studies have reported the solubility of 2-ethoxybenzamide in 18 neat solvents,
including methanol, ethanol, and isopropanol, as well as in binary mixtures of acetonitrile with
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these alcohols.[3] In these mixtures, a significant enhancement of solubility due to a co-
solvation effect was observed.[3]

Aqueous Solubility

2-Ethoxybenzamide is generally considered to have low solubility in water. Qualitative data
indicates it is "insoluble in water" or "slightly soluble in water".[4][5][6] One source specifies the
water solubility as less than 1 mg/mL at 61°F (16°C) and another as <0.1 g/100 mL at 16 °C.[7]
[8][9] When mixed with organic solvents like DMSO and DMF, water acts as an antisolvent,
reducing the solubility of 2-ethoxybenzamide.[3]

Solubility in Other Solvents

Qualitative data suggests that 2-ethoxybenzamide is slightly soluble in chloroform and
dichloromethane.[8][9]

Experimental Protocols for Solubility Determination

The most common and reliable method for determining the solubility of solid compounds like 2-
ethoxybenzamide in various solvents is the gravimetric method.

Gravimetric Method
The gravimetric method involves saturating a solvent with the solute at a constant temperature
and then determining the mass of the dissolved solute in a known mass of the solution.

Detailed Protocol:

o Sample Preparation: An excess amount of 2-ethoxybenzamide is added to a known volume
of the selected solvent in a sealed container, such as a jacketed glass vessel.

» Equilibration: The mixture is continuously stirred at a constant, controlled temperature for a
sufficient period to ensure equilibrium is reached. This is typically determined by taking
measurements at different time points until the concentration of the solute remains constant.

» Phase Separation: After reaching equilibrium, the stirring is stopped, and the solution is
allowed to stand to allow the undissolved solid to settle.
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e Sampling: A known volume of the clear, saturated supernatant is carefully withdrawn using a
pre-heated or pre-cooled syringe to maintain the experimental temperature and avoid
precipitation. A filter is often attached to the syringe to remove any fine, undissolved
particles.

e Mass Determination: The withdrawn sample is transferred to a pre-weighed container. The
solvent is then evaporated under controlled conditions (e.g., in a vacuum oven at a specific
temperature) until a constant weight of the dried solute is achieved.

o Calculation: The mole fraction solubility (x) is calculated using the following formula:
x=(mi/Mzi)/[(m1/ M)+ (m2/M2)]
Where:
o ma is the mass of the dissolved 2-ethoxybenzamide.
o Ma is the molar mass of 2-ethoxybenzamide.
o mz is the mass of the solvent.
o M2 is the molar mass of the solvent.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the gravimetric method for determining the
solubility of 2-ethoxybenzamide.
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Gravimetric Method Workflow

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1671398?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Factors Affecting 2-Ethoxybenzamide Solubility

The solubility of 2-ethoxybenzamide is influenced by several interconnected factors. The
diagram below outlines these relationships.
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Key Factors Influencing Solubility

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of 2-
Ethoxybenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671398#2-ethoxybenzamide-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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